molecular formula C21H23N3OS B2988461 N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 851131-97-0

N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide

Cat. No.: B2988461
CAS No.: 851131-97-0
M. Wt: 365.5
InChI Key: YAUNRQPKNIJGPB-UHFFFAOYSA-N
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Description

N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

The synthesis and potential anticancer applications of N-(2,4-dimethylphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide and related compounds have been explored in various studies. These compounds belong to a broader class of chemicals that have shown promising results against different cancer cell lines. For instance, a study by Duran and Demirayak (2012) focused on the synthesis of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives. These compounds were tested against a panel of 60 different human tumor cell lines, revealing reasonable anticancer activity, particularly against melanoma-type cell lines, with relatively low GI50 values Duran & Demirayak, 2012.

Another research by Yurttaş, Tay, and Demirayak (2015) synthesized new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems. These compounds were evaluated for their potential antitumor activity in vitro against approximately 60 human tumor cell lines. Among them, certain compounds demonstrated considerable anticancer activity against some cancer cell lines, highlighting the therapeutic potential of these chemical structures Yurttaş, Tay, & Demirayak, 2015.

Molecular Modeling and Anticancer Screening

The development and screening of imidazothiadiazole analogs for anticancer properties have also been reported. Abu-Melha (2021) synthesized a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities toward four different cancer cell lines. The study identified derivatives with significant cytotoxic effects against breast cancer, highlighting the potential of these compounds as anticancer agents Abu-Melha, 2021.

Heterocyclic Synthesis and Biological Activities

Heterocyclic compounds synthesized from thioureido-acetamides have been investigated for their utility in creating various heterocyclic structures with significant biological activities. Schmeyers and Kaupp (2002) explored the synthesis of heterocycles like 2-iminothiazoles and thioparabanic acids from thioureido-acetamides, which could serve as precursors for compounds with potential biological applications Schmeyers & Kaupp, 2002.

Properties

IUPAC Name

N-(2,4-dimethylphenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N3OS/c1-14-5-6-19(17(4)10-14)23-20(25)13-26-21-22-7-8-24(21)18-11-15(2)9-16(3)12-18/h5-12H,13H2,1-4H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAUNRQPKNIJGPB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC(=CC(=C3)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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